Cas no 78085-51-5 (gadolinium 1,4,7-triazacyclononane-N,N',N''-triacetic acid)

• Product Name: gadolinium 1,4,7-triazacyclononane-N,N',N''-triacetic acid
• CAS No: 78085-51-5
• MF: C₁₂H₁₈GdN₃O₆
• MW: 457.537823200226
• CID: 566858
• Update Time: 2023-11-18

gadolinium 1,4,7-triazacyclononane-N,N',N''-triacetic acid Chemical and Physical Properties

Names and Identifiers

• Gadolinium,[hexahydro-1H-1,4,7-triazonine-1,4,7-triacetato(3-)]-, (OC-6-22)- (9CI)
• gadolinium 1,4,7-triazacyclononane-N,N',N''-triacetic acid
• 1H-1,4,7-Triazonine,gadolinium deriv.
• 1H-1,4,7-Triazonine-1,4,7-triacetic acid, hexahydro-,gadolinium complex
• Gd-Nota
• CID 90196840

• Inchi： 1S/C12H21N3O6.Gd/c16-10(17)7-13-1-2-14(8-11(18)19)5-6-15(4-3-13)9-12(20)21;/h1-9H2,(H,16,17)(H,18,19)(H,20,21);/q;+3/p-3
• InChI Key： NFOPCCIRCPLUQF-UHFFFAOYSA-K
• SMILES： [Gd+3].[O-]C(CN1CCN(CC(=O)[O-])CCN(CC(=O)[O-])CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 130